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CAS No.: 32727-29-0

Cat. No.: S1910456

Source Plant Plant Part Key Quantitative or Contextual Information

Norway Spruce Roots, Found in mycorrhizal and non-mycorrhizal roots; fungal
(Picea abies) Systemically infection enhances its biosynthesis [1] [2].

Sitka Spruce (Picea Bark Documented as a constituent; distribution within the tree
sitchensis) has been studied [2].

White Spruce (Picea Bark Identified as one of the major tetrahydroxystilbene

glauca) glycosides [1] [2].

Eucalyptus Leaves Isolated as a predominant phenolic compound; studied for
(Eucalyptus globulus) its natural insecticidal properties [3].

Experimental Protocols for Isolation and Identification

For researchers aiming to isolate and identify isorhapontin, the following workflow outlines a standard

protocol.
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Experimental workflow for isorhapontin isolation and identification.

Plant Material Preparation

e Collection & Drying: Collect fresh plant material (e.g., leaves, bark). The material is often freeze-
dried to remove water and preserve labile compounds [3] [4].
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e Grinding: The dried material is ground into a fine powder to increase the surface area for subsequent
extraction [3].

Extraction and Fractionation

¢ Solvent Extraction: The powdered plant material is typically extracted using an organic solvent.
Common examples include:
o Methanol for initial crude extraction [1].
o Ethanol-water mixtures (e.g., 75% ethanol), which are food-grade and effective for phenolic
compounds [4].
¢ Liquid-Liquid Partitioning: The crude extract is suspended in water and sequentially partitioned with
solvents of increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds. The
ethyl acetate fraction often contains the target stilbenoids [3].

Isolation, Purification, and Identification

e Column Chromatography: The active fraction (e.g., ethyl acetate fraction) is subjected to column
chromatography over silica gel or Diaion-HP20 resin for further separation, yielding multiple sub-
fractions [3] [1].

e Thin-Layer Chromatography (TLC): Sub-fractions are monitored using TLC on silica gel F254
plates. The presence of isorhapontin can be visualized under UV light or by using specific staining
reagents [3].

e Structural Identification: The final purified compound is identified through spectroscopic methods.

o Nuclear Magnetic Resonance (NMR): Provides detailed information on the molecular
structure [3] [1].

o Mass Spectrometry (MS): Used to confirm the molecular weight. The monoistopic mass of
Isorhapontin is 420.142032 (C21H2409) [5].

Key Bioactivity and Research Applications

Isorhapontin's bioactivity is a key area of scientific interest, with established and emerging research

applications.

¢ Acetylcholinesterase (AChE) Inhibition: A prominent study on Eucalyptus globulus isolated
isorhapontin and identified it as a novel, competitive acetylcholinesterase inhibitor with an IC50
value of 12.6 uM [3]. This mode of action, distinct from organophosphates and carbamates, suggests
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its potential as a natural insecticide. The binding interaction was further validated through molecular
docking experiments [3].

¢ Antifungal Defense: In spruce trees, isorhapontin (often accumulated as a glycoside) is part of the
inducible defense system. Fungal infection significantly increases transcript levels of stilbene
synthase (STS) genes and the production of isorhapontin, with extracts from STS-overexpressing
lines showing strong fungal growth inhibition [1].

¢ Role as a Biosynthetic Intermediate: Isorhapontin is not synthesized directly but is produced via
the modification of resveratrol. The biosynthesis in spruce involves hydroxylation, O-methylation,
and O-glucosylation of resveratrol to yield final products like isorhapontin [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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